Cas no 2251-80-1 (Benzoyl fluoride,4-(difluoromethyl)-)

• Product Name: Benzoyl fluoride,4-(difluoromethyl)-
• CAS No: 2251-80-1
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 250259
• PubChem ID: 23498173
• Update Time: 2025-04-19

Benzoyl fluoride,4-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,4-(difluoromethyl)-
• p-Toluoylfluoride, a,a-difluoro- (7CI,8CI)
• 4-(difluoromethyl)benzoyl fluoride
• SCHEMBL8163188
• ISDFBLRZMRLNPM-UHFFFAOYSA-N
• DTXSID50634511
• 2251-80-1
• p-Toluoyl fluoride,alpha,alpha-difluoro-(7ci,8ci)
• AKOS006306307

• Inchi： 1S/C8H5F3O/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H
• InChI Key： ISDFBLRZMRLNPM-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)F)=CC=1)F

Computed Properties

• Exact Mass: 174.02925
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives